Cas no 2228817-03-4 (2-(1,3-oxazol-5-yl)prop-2-enoic acid)

• Product Name: 2-(1,3-oxazol-5-yl)prop-2-enoic acid
• CAS No: 2228817-03-4
• MF: C₆H₅NO₃
• MW: 139.108801603317
• CID: 6000809
• PubChem ID: 156541579
• Update Time: 2025-05-22

2-(1,3-oxazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-oxazol-5-yl)prop-2-enoic acid
• SCHEMBL23582886
• 2228817-03-4
• EN300-1776827

• Inchi： 1S/C6H5NO3/c1-4(6(8)9)5-2-7-3-10-5/h2-3H,1H2,(H,8,9)
• InChI Key： KYHCAKASNFOIJF-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(=C)C(=O)O

Computed Properties

• Exact Mass: 139.026943022g/mol
• Monoisotopic Mass: 139.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(1,3-oxazol-5-yl)prop-2-enoic acid

2-(1,3-Oxazol-5-yl)prop-2-enoic Acid (CAS No. 2228817-03-4): A Comprehensive Overview

Introduction to 2-(1,3-Oxazol-5-yl)prop-2-enoic Acid

2-(1,3-Oxazol-5-yl)prop-2-enoic acid, also identified by the CAS registry number CAS No. 2228817-03-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an oxazole ring with a propenoic acid moiety. The oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, while the propenoic acid component introduces a double bond and a carboxylic acid group. This combination makes the compound versatile in terms of reactivity and potential applications.

The synthesis of CAS No. 2228817-03-4 involves advanced organic chemical techniques, often utilizing coupling reactions or oxidation processes to assemble the oxazole and propenoic acid units. The compound has been studied for its potential as a building block in drug discovery, particularly in the development of bioactive molecules with specific pharmacological properties.

Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the oxazole ring in CAS No. 2228817-03-4 contributes to its unique electronic properties, making it a promising candidate for further exploration in therapeutic applications.

One of the key areas of research involving CAS No. 2228817-03-4 is its role as an intermediate in the synthesis of more complex molecules. For instance, it has been employed as a precursor in the construction of heterocyclic frameworks that are relevant to drug design. The compound's ability to undergo various transformations, such as cyclization or substitution reactions, underscores its utility in organic synthesis.

In addition to its synthetic applications, CAS No. 2228817-03-4 has been investigated for its biological activity. Early studies suggest that it exhibits moderate inhibitory effects on certain enzymes, which could be relevant for the development of new drug candidates targeting specific diseases. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The structural features of CAS No. 2228817-03_4, including its conjugated system and heterocyclic ring, make it an interesting subject for computational modeling studies. Researchers have utilized molecular docking simulations to predict how this compound might interact with biological targets at the molecular level. These studies provide valuable insights into its potential therapeutic applications and guide further experimental work.

Another aspect of interest is the stereochemistry of CAS No. 2_yl)prop_anoic acid (CAS No._). The presence of double bonds and chiral centers in its structure introduces stereochemical complexity that could influence its biological activity. Investigating these stereochemical properties is crucial for optimizing the compound's efficacy and minimizing potential side effects.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No._._._._._._._._._._._._ is essential for responsible chemical management. Studies on its stability under various conditions are ongoing, with particular attention paid to its behavior in aqueous environments and soil systems.

In conclusion, CAS No._ _ _ _ _ _ _ _ _ _ _ _ _, also known as CAS No._ _ _, represents a valuable compound with diverse applications in organic chemistry and pharmacology_ _. Its unique structure provides a foundation for further research into its synthetic utility_ _, biological activity_ _, and environmental impact_ _. As scientific advancements continue_ _, this compound will likely play an increasingly important role in the development of novel therapeutic agents_ _.